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Compound of Interest

Compound Name: 11-Deoxy-11-methylene PGD2

Cat. No.: B034503 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of 11-
Deoxy-11-methylene PGD2, a stable prostaglandin D2 analog used in research. The following

procedures are designed to ensure the safety of laboratory personnel and compliance with

standard hazardous waste regulations. This guide is intended for researchers, scientists, and

drug development professionals.

While a specific Safety Data Sheet (SDS) for 11-Deoxy-11-methylene PGD2 may not always

be readily available, it is imperative to treat this and all research chemicals as potentially

hazardous waste. Adherence to your institution's Environmental Health and Safety (EHS)

guidelines is mandatory.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including:

Eye Protection: Safety goggles or glasses with side shields.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat.
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All handling of 11-Deoxy-11-methylene PGD2, including preparation for disposal, should be

conducted in a well-ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Protocol
The proper disposal of 11-Deoxy-11-methylene PGD2, whether in solid form or dissolved in a

solvent, requires careful segregation and labeling to comply with hazardous waste regulations.

1. Waste Identification and Segregation:

Solid Waste:

Collect unused or expired 11-Deoxy-11-methylene PGD2 powder in its original vial or a

compatible, sealed container.

Any materials grossly contaminated with the solid compound, such as weighing paper or

disposable spatulas, should be placed in a designated solid hazardous waste container.

Liquid Waste:

Solutions of 11-Deoxy-11-methylene PGD2, typically in organic solvents, must be

collected in a dedicated liquid hazardous waste container.

Crucially, do not mix this waste with other waste streams, particularly aqueous or

incompatible chemical waste. Halogenated and non-halogenated solvent wastes should

also be segregated.[1]

Contaminated Sharps:

Any sharps, such as needles or broken glass, that have come into contact with 11-Deoxy-
11-methylene PGD2 must be disposed of in a designated sharps container for hazardous

waste.

2. Container Labeling:

Proper labeling is critical for safe disposal. All waste containers must be clearly marked with:

The words "Hazardous Waste".
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The full chemical name: "11-Deoxy-11-methylene PGD2".

The solvent used (for liquid waste) and its approximate concentration.

The primary hazard associated with the waste (e.g., "Flammable Liquid" for solutions in

flammable organic solvents).

The date accumulation of waste began.

3. Storage of Hazardous Waste:

Store all hazardous waste containers in a designated and properly labeled satellite

accumulation area within the laboratory.[2]

Ensure containers are kept securely closed except when adding waste.[2][3]

Store incompatible waste types separately to prevent accidental reactions.[1][4][5]

Secondary containment should be used to prevent spills.[3]

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for your hazardous waste.

Do not attempt to dispose of this chemical down the drain or in regular trash.[3][6]

Prostaglandin analogs can be biologically active and may pose a risk to aquatic life.

Evaporation of chemical waste, even in a fume hood, is not an acceptable disposal method.

[2][3]

Disposal Decision Workflow
The following diagram illustrates the logical steps for determining the correct disposal path for

11-Deoxy-11-methylene PGD2.
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Start: Assess Waste

Waste Characterization

Segregation and Containment

Final Disposal

Identify 11-Deoxy-11-methylene PGD2 Waste

Is the waste in solid form?

Evaluate

Is the waste in a liquid solvent?

No

Collect in labeled 'Solid Hazardous Waste' container

Yes

Is the waste a contaminated sharp?

No

Collect in labeled 'Liquid Hazardous Waste' container (segregate by solvent)

Yes

Place in 'Hazardous Sharps' container

Yes

Store in designated Satellite Accumulation Area

No (Consult EHS for unclassified waste)

Contact EHS for Hazardous Waste Pickup
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Disposal workflow for 11-Deoxy-11-methylene PGD2.
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Quantitative Data Summary
Specific quantitative data regarding the toxicity and environmental impact of 11-Deoxy-11-
methylene PGD2 are not readily available in public literature. In the absence of such data, a

conservative approach to disposal is warranted. The following table summarizes general

chemical properties.

Property Value Source

Molecular Formula C₂₁H₃₄O₄ Santa Cruz Biotechnology[6]

Molecular Weight 350.5 g/mol Santa Cruz Biotechnology[6]

CAS Number 100648-29-1 Santa Cruz Biotechnology[6]

Appearance Solid (form may vary) General Chemical Information

Solubility Soluble in organic solvents General Lipid Characteristics

Given its classification as a bioactive lipid, it is prudent to assume that even small quantities

could have biological effects and should not be released into the environment. Always consult

with your institution's chemical safety experts for guidance tailored to your specific

circumstances.
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To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of 11-
Deoxy-11-methylene PGD2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b034503#11-deoxy-11-methylene-pgd2-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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